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Introduction
Ponazuril, a triazine antiprotozoal agent, is a metabolite of toltrazuril and is effective against a

range of coccidial and other protozoal infections.[1] While oral gavage is a common method for

precise dosing in rodent studies, administration in drinking water offers a less stressful

alternative for the animals and can be more practical for longer treatment periods. However,

due to ponazuril's poor water solubility, careful preparation and monitoring are essential to

ensure accurate dosing and prevent dehydration.[2]

This document provides a detailed protocol for the administration of ponazuril in the drinking

water of rodents for research purposes, based on available data for ponazuril and its parent

compound, toltrazuril.

Data Presentation
Table 1: Recommended Ponazuril Dosing in Rodents
(Oral Gavage)
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Species
Dosage Range
(mg/kg/day)

Study Context Reference

Mouse 10 - 20

Prophylactic and

therapeutic for

Toxoplasma gondii

[3][4]

Mouse 20 - 50

Therapeutic for

Toxoplasma gondii

(delayed treatment)

[4]

Mouse 20
Single dose for

Sarcocystis neurona
[5]

Rat 150 (NOEL)
14-week toxicity study

(administered in feed)

Note: NOEL = No-Observed-Effect-Level.

Table 2: Average Daily Water Consumption in Common
Laboratory Rodents

Species/Strain
Average Daily Water
Consumption

Reference

Mouse (adult) 5.8 ml [6]

Mouse (C57BL/6) 4.03 ± 0.25 ml [7]

Mouse (BALB/c) 8 - 10 ml [8]

Rat (adult)
10 - 12 ml per 100g body

weight
[9]

This data is crucial for calculating the required concentration of ponazuril in the drinking water.
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Protocol 1: Calculation of Ponazuril Concentration for
Medicated Drinking Water
This protocol provides a method to calculate the concentration of ponazuril required in drinking

water to achieve a target dose in mg/kg.

Objective: To prepare a medicated drinking water solution that delivers a specific daily dose of

ponazuril to rodents based on their average water intake.

Materials:

Ponazuril (Marquis® 15% oral paste or a compounded formulation)

Vehicle/solvent (e.g., purified water, a solution with a pH stabilizer and/or a co-solvent)

Calibrated scale

Graduated cylinders or volumetric flasks

Stir plate and stir bar

Procedure:

Determine the Target Dose: Based on literature or experimental design, establish the target

daily dose of ponazuril in mg/kg for the specific rodent species and strain. For example, a

common dose for mice is 20 mg/kg/day.[3]

Establish Average Body Weight and Water Consumption:

Weigh a representative sample of the study animals to determine the average body weight

in kilograms.

Measure the average daily water consumption per animal in milliliters (mL). This should be

done for at least three consecutive days prior to the start of treatment to establish a

baseline.[10]

Calculate the Total Daily Ponazuril Requirement per Animal:
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Formula: Average Body Weight (kg) x Target Dose (mg/kg) = Total Ponazuril per Animal

per Day (mg)

Example (for a 30g mouse at 20 mg/kg): 0.030 kg x 20 mg/kg = 0.6 mg of ponazuril per

day.

Calculate the Required Concentration in Drinking Water:

Formula: Total Ponazuril per Animal per Day (mg) / Average Daily Water Consumption

(mL) = Required Concentration (mg/mL)

Example (assuming 5 mL daily water consumption): 0.6 mg / 5 mL = 0.12 mg/mL.

Extrapolation from Toltrazuril Data: A study using toltrazuril in mice for neosporosis control

used a concentration of 31.5 mg per 100 ml of water, which resulted in an average daily

uptake of 52.5 mg/kg for a 30g mouse consuming 5 ml of water per day.[11] This provides a

valuable reference for dosing calculations.

Protocol 2: Preparation of Ponazuril Medicated Drinking
Water
This protocol outlines the steps for preparing a ponazuril suspension for administration in

drinking water.

Objective: To prepare a homogenous and stable suspension of ponazuril in drinking water for

rodent studies.

Materials:

Calculated amount of ponazuril (from Protocol 1)

Vehicle (e.g., purified water, potentially with a sweetening agent like VAL syrup to improve

palatability)

Mortar and pestle (if starting with a solid form)

Beaker or flask
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Stir plate and stir bar

Rodent drinking water bottles (amber or covered with foil to protect from light)

Procedure:

Weigh the Ponazuril: Accurately weigh the required amount of ponazuril. If using Marquis®

paste, one gram contains 150 mg of ponazuril.

Create a Slurry: If starting with a solid or paste, place the ponazuril in a mortar and

gradually add a small amount of the vehicle, triturating to form a smooth slurry. This helps to

break down larger particles and facilitate suspension.

Dilute to Final Volume: Transfer the slurry to a larger beaker or flask. Use additional vehicle

to rinse the mortar and pestle to ensure all the ponazuril is transferred.

Add Remaining Vehicle: Gradually add the remaining vehicle while continuously stirring with

a stir plate to reach the final desired volume.

Enhance Palatability (Optional): To encourage consumption, a small amount of a sweetening

agent like VAL syrup can be added.[1] If a sweetener is used, it should also be included in

the control group's drinking water.

Transfer to Drinking Bottles: While stirring to maintain a homogenous suspension, pour the

medicated water into the drinking water bottles.

Storage and Handling:

Store the prepared medicated water in a light-proof container.[1]

The medicated water should be freshly prepared daily to ensure stability and minimize the

risk of degradation.

Thoroughly shake each water bottle before placing it on the cage to re-suspend any

settled particles.

Protocol 3: Monitoring of Animals
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This protocol details the essential monitoring required for rodents receiving ponazuril in their

drinking water.

Objective: To ensure the welfare of the animals and the accuracy of the study by monitoring for

adverse effects and changes in water consumption.

Procedure:

Daily Water Consumption: Measure the volume of water consumed from each cage daily. A

significant decrease (e.g., more than 10-15%) compared to the baseline may indicate poor

palatability and the risk of dehydration.[10]

Body Weight: Record the body weight of each animal at least twice a week. Weight loss can

be an indicator of dehydration, reduced food intake, or other adverse effects.

Clinical Observations: Perform daily health checks on all animals. Look for signs of

dehydration (e.g., sunken eyes, skin tenting), changes in fecal consistency (soft stools are a

possible side effect), and any other behavioral changes.[12]

Record Keeping: Maintain detailed records of all observations, including water consumption,

body weights, and any clinical signs.
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Caption: Experimental workflow for administering ponazuril in drinking water.
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Caption: Ponazuril's mechanism of action in protozoa.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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